Cas no 84637-07-0 (ethyl 2-[[3-(2-ethoxycarbonylprop-2-enyl)-5-fluoro-2,6-dioxo-pyrimidin-1-yl]methyl]prop-2-enoate)

• Product name: ethyl 2-[[3-(2-ethoxycarbonylprop-2-enyl)-5-fluoro-2,6-dioxo-pyrimidin-1-yl]methyl]prop-2-enoate
• CAS No: 84637-07-0
• MF: C₁₆H₁₉N₂O₆F
• MW: 354.33026
• CID: 989543
• PubChem ID: 334954

ethyl 2-[[3-(2-ethoxycarbonylprop-2-enyl)-5-fluoro-2,6-dioxo-pyrimidin-1-yl]methyl]prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[[3-(2-ethoxycarbonylprop-2-enyl)-5-fluoro-2,6-dioxo-pyrimidin-1-yl]methyl]prop-2-enoate
• ethyl 2-[[3-(2-ethoxycarbonylprop-2-enyl)-5-fluoro-2,4-dioxopyrimidin-1-yl]methyl]prop-2-enoate
• DTXSID70319237
• NSC342483
• 84637-07-0
• NSC-342483

• Inchi： InChI=1S/C16H19FN2O6/c1-5-24-14(21)10(3)7-18-9-12(17)13(20)19(16(18)23)8-11(4)15(22)25-6-2/h9H,3-8H2,1-2H3
• InChI Key： FTZFIOULMLNILF-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(=C)CN1C=C(C(=O)N(C1=O)CC(=C)C(=O)OCC)F

Computed Properties

• Exact Mass: 354.12271449g/mol
• Monoisotopic Mass: 354.12271449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.2Ų
• XLogP3: 1